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Compound of Interest

Compound Name: N-(3-Aminophenyl)propanamide

Cat. No.: B1266060 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides essential procedural guidance for the safe and compliant disposal of

N-(3-Aminophenyl)propanamide. Adherence to these protocols is critical for ensuring

personnel safety, environmental protection, and regulatory compliance. N-(3-
Aminophenyl)propanamide is classified as an irritant, causing skin, eye, and respiratory

irritation[1]. Therefore, it must be handled as hazardous waste.

I. Personal Protective Equipment (PPE) and
Handling Precautions
Before initiating any disposal procedures, it is mandatory to wear appropriate personal

protective equipment. This is to mitigate risks associated with the hazardous nature of N-(3-
Aminophenyl)propanamide.

Required PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.

Lab Coat: A fully buttoned laboratory coat.

Handling Precautions:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1266060?utm_src=pdf-interest
https://www.benchchem.com/product/b1266060?utm_src=pdf-body
https://www.benchchem.com/product/b1266060?utm_src=pdf-body
https://www.benchchem.com/product/b1266060?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-Aminophenyl_propanamide
https://www.benchchem.com/product/b1266060?utm_src=pdf-body
https://www.benchchem.com/product/b1266060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin, eyes, and personal clothing[2].

Wash hands thoroughly after handling[2].

Avoid breathing fumes[2].

Use only with adequate ventilation[2].

Minimize dust generation and accumulation[2].

II. Step-by-Step Disposal Protocol
The recommended method for the disposal of N-(3-Aminophenyl)propanamide is through a

licensed hazardous waste disposal service. Under no circumstances should this chemical be

disposed of down the drain or in regular trash[3].

Segregation: Do not mix N-(3-Aminophenyl)propanamide waste with other chemical waste

unless explicitly approved by your institution's Environmental Health and Safety (EHS)

department[3].

Containment:

Collect all solid waste in a clearly labeled, sealable container[3].

The label must include the full chemical name, "N-(3-Aminophenyl)propanamide," and

the words "Hazardous Waste"[3].

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area[3].

This area should be away from incompatible materials[3].

Consult EHS: Contact your institution's EHS department to schedule a pickup and for any

specific institutional procedures[3].
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Documentation: Complete all required hazardous waste manifests and documentation as

provided by your EHS department or the waste disposal contractor[3].

Professional Disposal: The licensed hazardous waste contractor will then transport the waste

for disposal at an approved waste disposal plant[2].

III. Data Summary for Disposal
At present, specific quantitative data for the disposal of N-(3-Aminophenyl)propanamide,

such as concentration limits for drain disposal, are not available. The compound should be

treated as a hazardous chemical waste.

Parameter Guideline

Disposal Method
Dispose of as hazardous waste through a

licensed contractor[2][3].

Drain Disposal
Prohibited. Do not let the product enter drains,

other waterways, or soil[2].

Solid Waste Disposal
Prohibited in regular trash. Must be collected as

hazardous waste[3].

Waste Classification

Chemical waste generators must determine if a

discarded chemical is classified as hazardous

waste according to US EPA guidelines (40 CFR

261.3) and consult state and local

regulations[2].

Container Disposal
Do not reuse containers. Dispose of as unused

product[2].

IV. Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of N-(3-Aminophenyl)propanamide.
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Start: N-(3-Aminophenyl)propanamide Waste Generated
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Collect in a Labeled, Sealable
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Store in a Designated, Secure,
and Well-Ventilated Area
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Complete Required
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End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for N-(3-Aminophenyl)propanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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